3-Ethoxy-4-iodobenzoic acid

• IUPAC Name: 3-ethoxy-4-iodobenzoic acid
• InChI: InChI=1S/C9H9IO3/c1-2-13-8-5-6(9(11)12)3-4-7(8)10/h3-5H,2H2,1H3,(H,11,12)
• InChI Key: SCLKNIQVZIFYMS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=O)O)I
• Molecular Formula: C9H9IO3
• Molecular Weight: 292.07 g/mol

Description

“3-Ethoxy-4-iodobenzoic acid” is an organic compound with the molecular formula C9H9IO3. It is also known as ethyl 3-ethoxy-4-iodobenzoate.

Molecular Structure Analysis

The molecular structure of “3-Ethoxy-4-iodobenzoic acid” consists of a benzene ring substituted with an ethoxy group (–OCH2CH3) at the 3-position and an iodine atom at the 4-position. The carboxylic acid group (–COOH) is attached to the benzene ring.

Chemical Reactions Analysis

While specific chemical reactions involving “3-Ethoxy-4-iodobenzoic acid” are not available, iodobenzoic acids are generally susceptible to electrophilic aromatic substitution reactions. The iodine atom can be replaced by other groups in these reactions.

Physical And Chemical Properties Analysis

The molecular weight of “3-Ethoxy-4-iodobenzoic acid” is 292.07 g/mol. Other physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

• Organic Chemistry

  • Application : 3-Ethoxy-4-iodobenzoic acid ethyl ester is used in organic chemistry.
  • Method of Application : The exact method of application is not specified in the source.
  • Results : The source does not provide specific results or outcomes.

• Synthesis of Cyclic Hypervalent Iodine (III) Oxidants

  • Application : 3-Ethoxy-4-iodobenzoic acid is used in the preparation of nonexplosive cyclic hypervalent iodine (III) oxidants as efficient organocatalysts and reagents for various reactions.
  • Method of Application : The preparation involves using Oxone® in aqueous solution under mild conditions at room temperature. The obtained 2-iodosobenzoic acids (IBAs) could be used as precursors of other cyclic organoiodine (III) derivatives by the solvolytic derivatization of the hydroxy group under mild conditions of 80 °C or lower temperature.
  • Results : These sequential procedures are highly reliable to selectively afford cyclic hypervalent iodine compounds in excellent yields without contamination by hazardous pentavalent iodine (III) compound.

• Preparation of Esters

  • Application : 3-Ethoxy-4-iodobenzoic acid can be used to prepare esters.
  • Method of Application : The exact method of application is not specified in the source.
  • Results : The source does not provide specific results or outcomes.

• Synthesis of Other Derivatives

  • Application : 3-Ethoxy-4-iodobenzoic acid can be used in the synthesis of other derivatives.
  • Method of Application : The exact method of application is not specified in the source.
  • Results : The source does not provide specific results or outcomes.

• Preparation of Ethyl Esters

  • Application : 3-Ethoxy-4-iodobenzoic acid ethyl ester is used in the preparation of ethyl esters.
  • Method of Application : The exact method of application is not specified in the source.
  • Results : The source does not provide specific results or outcomes.

• Synthesis of Iodobenzoic Acid Derivatives

  • Application : 3-Ethoxy-4-iodobenzoic acid can be used in the synthesis of iodobenzoic acid derivatives.
  • Method of Application : The exact method of application is not specified in the source.
  • Results : The source does not provide specific results or outcomes.

Synthesis routes and methods

Procedure details

To a solution of 3-hydroxy-4-iodo-benzoic acid (4 g, 15.15 mmol) in 2-butanone (100 mL) were added potassium carbonate (20 g, finely ground) and ethyl iodide (4.85 mL). The mixture was stirred at reflux overnight. Upon cooling to room temperature, the solids were filtered off, and the filtrate was concentrated. The residue was partitioned between ethyl acetate and water, and the organic layer was washed with 10% sodium carbonate solution, brine, and concentrated. The residue reconstituted in methanol. 1.0 M sodium hydroxide was added giving a cloudy solution. Tetrahydrofuran was added to clarity and the mixture stirred at room temperature for one hour. The volatiles were evaporated and the residue was dissolved in water. It was washed once with diethyl ether and then acidified with 37% hydrochloric acid to precipitate a white solid. The solid was filtered, washed with water and dried in a vacuum oven to give 3-ethoxy-4-iodo-benzoic acid (2.73 g, 62%). LC-MS: 293 [(M+H)+].